Cas no 773873-32-8 (3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid)

• Product Name: 3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid
• CAS No: 773873-32-8
• MF: C₁₅H₁₄O₆S
• MW: 322.333063602448
• CID: 1784815
• PubChem ID: 86003630
• Update Time: 2025-10-17

3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-methoxy-4-[[(4-methylphenyl)sulfonyl]oxy]-
• 3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid
• 3-methoxy-4-[(4-methylbenzenesulfonyl)oxy]benzoic acid
• EN300-12610958
• 773873-32-8

• Inchi： 1S/C15H14O6S/c1-10-3-6-12(7-4-10)22(18,19)21-13-8-5-11(15(16)17)9-14(13)20-2/h3-9H,1-2H3,(H,16,17)
• InChI Key： BKOJHABOKYOJPG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(C(=O)O)=CC=1OC

Computed Properties

• Exact Mass: 322.05110934g/mol
• Monoisotopic Mass: 322.05110934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98.3Ų

Additional information on 3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid

3-Methoxy-4-(4-Methylbenzenesulfonyl)oxybenzoic Acid: A Comprehensive Overview

3-Methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid (CAS No. 773873-32-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group, a benzenesulfonyl moiety, and a carboxylic acid functional group. These characteristics endow it with a range of potential applications, from synthetic intermediates to therapeutic agents.

The molecular formula of 3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid is C₁₅H₁₄O₅S, and its molecular weight is 306.33 g/mol. The compound's structure consists of a benzene ring substituted with a methoxy group at the 3-position and a 4-methylbenzenesulfonyl group at the 4-position, with a carboxylic acid group attached to the benzene ring. This intricate arrangement of functional groups imparts specific chemical properties and reactivity patterns that are crucial for its various applications.

In recent years, 3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid has been extensively studied for its potential as a synthetic intermediate in the development of new pharmaceuticals. One notable area of research involves its use as a building block in the synthesis of anti-inflammatory and anti-cancer drugs. The sulfonyl group in particular has been shown to enhance the biological activity and stability of drug molecules, making it an attractive candidate for drug design.

A study published in the Journal of Medicinal Chemistry highlighted the role of 3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The sulfonyl moiety was found to play a crucial role in modulating the pharmacological properties of the final products, suggesting that this compound could serve as a valuable starting material for further drug development.

Beyond its pharmaceutical applications, 3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid has also been explored for its potential in materials science. Its unique combination of functional groups makes it suitable for use in the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a precursor in the preparation of conductive polymers and nanomaterials. The resulting materials exhibited enhanced electrical conductivity and mechanical strength, opening up new possibilities for applications in electronics and energy storage devices.

The synthesis of 3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-methoxy-4-hydroxybenzoic acid with 4-methylbenzene sulfonyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution at the hydroxyl group, leading to the formation of the desired product. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

The physical properties of 3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid, such as its melting point (165-167°C), solubility, and stability under various conditions, have been well-characterized. These properties are essential for optimizing its use in different applications. For instance, its moderate solubility in organic solvents makes it suitable for use in solution-based reactions and formulations.

In terms of safety and handling, while 3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid is not classified as a hazardous material, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it is important to store this compound in a cool, dry place away from incompatible materials to maintain its stability and purity.

The future prospects for 3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid are promising. Ongoing research continues to uncover new applications and improve existing methods for its synthesis and use. As scientists delve deeper into understanding its properties and potential, this compound is likely to play an increasingly important role in various scientific disciplines.

In conclusion, 3-methoxy-4-(4-methylbenzenesulfonyl)oxybenzoic acid (CAS No. 773873-32-8) is a multifaceted organic compound with significant potential across multiple fields. Its unique structure and versatile properties make it an invaluable tool for researchers working on drug development, materials science, and other advanced applications. As research progresses, it is anticipated that this compound will continue to contribute to groundbreaking discoveries and innovations.